5-Chloro-1-benzothiophene-2-carbohydrazide

• IUPAC Name: 5-chloro-1-benzothiophene-2-carbohydrazide
• InChI: InChI=1S/C9H7ClN2OS/c10-6-1-2-7-5(3-6)4-8(14-7)9(13)12-11/h1-4H,11H2,(H,12,13)
• InChI Key: WAOLRUJWQKXHRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C=C(S2)C(=O)NN
• Molecular Formula: C9H7ClN2OS
• DSSTOX Substance ID: DTXSID50742327
• Molecular Weight: 226.68 g/mol
• CAS RN: 87999-20-0

Description

5-Chloro-1-benzothiophene-2-carbohydrazide (5-CBT-2-CH) is an organosulfur compound that is used in various scientific research applications. It is a heterocyclic compound that contains a benzothiophene ring and a carbohydrazide moiety. 5-CBT-2-CH is used in a variety of applications, including as a reagent in organic synthesis, as a ligand in coordination chemistry, and as an inhibitor of enzymes. It is also used in the study of biological systems, such as in the study of enzyme kinetics and the study of cellular metabolism.

Scientific Research Applications

Synthesis and Biological Activity

• 5-Chloro-1-benzothiophene-2-carbohydrazide has been utilized in the synthesis of various heterocyclic compounds containing the benzothiophene moiety. These compounds have shown promising antimicrobial, analgesic, and anthelmintic activities (Naganagowda et al., 2011).

Antimicrobial Properties

• It serves as a key intermediate in the synthesis of compounds like oxadiazoles, which have been screened for antibacterial activity. The process involves various reactions and cyclizations starting from 5-Chloro-1-benzothiophene-2-carbohydrazide (Naganagowda & Petsom, 2011).

Corrosion Inhibition

• This chemical has been studied for its inhibitive action on the corrosion behavior of aluminum alloys in acidic environments. It acts as a cathodic inhibitor, and its efficiency increases with concentration and decreasing temperature (Kini et al., 2011).

Synthesis of Novel Compounds

• The substance is used in the synthesis of novel compounds like 3-chloro-N'-(2-hydroxy-6-pentadecylbenzylidene)benzothiophene-2-carbohydrazide, which are confirmed through various spectral analyses (Naganagowda et al., 2014).

DNA Interaction Studies

• It is involved in the formation of rhenium(I) complexes with bidentate carbohydrazide Schiff bases. These complexes have been studied for their DNA interactions and redox properties, offering insights into potential biochemical applications (Ismail et al., 2017).

Synthesis routes and methods I

Procedure details

8.00 g (35.3 mmols) of 5-chloro-2-benzo[b]thiophenecarboxylic acid methyl ester and 10 ml of hydrazine hydrate in 100 ml of absolute ethanol are boiled under reflux for 45 minutes. The cooled suspension is diluted with 100 ml of ice water and the product is filtered off. It is washed with two 40 ml portions of methanol and dried in vacuo. 5-Chloro-2-benzo[b]thiophene-carboxylic acid hydrazide with a melting point of 254°-255° is obtained.

Synthesis routes and methods II

Procedure details